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Compound of Interest

Compound Name: ML337

Cat. No.: B609145

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of ML337, a
selective and brain-penetrant negative allosteric modulator of the metabotropic glutamate
receptor 3 (mGIu3)[1][2][3][4]. Proper preparation of stock solutions is critical for ensuring the
accuracy and reproducibility of experimental results. This guide outlines the necessary

materials, step-by-step procedures, and storage conditions for ML337 in dimethyl sulfoxide
(DMSO).

Chemical Properties and Data

A summary of the key quantitative data for ML337 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 353.39 g/mol [21[31[41[5]
Formula C21H20FNOs3 [2][4]
Up to 125 mg/mL (353.72 mM)
o [1][2], also reported as soluble
Solubility in DMSO [11[2][5]

to 100 mM and 31.8 mg/mL
(89.99 mM)[5]

Purity

=298%

[4]

Appearance

Solid Powder

[4]

Storage (Powder)

-20°C for up to 3 years

[2](5]

Storage (Stock Solution in
DMSO)

-80°C for 6 months to 1 year;
-20°C for 1 month

[1](21[5]

Experimental Protocol: Preparation of a 10 mM
ML337 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML337 in DMSO. This

concentration is a common starting point for creating working solutions for various in vitro and

in vivo experiments.

Materials:

e ML337 powder

Vortex mixer

Calibrated analytical balance

Anhydrous or newly opened dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Sonicator (optional, but recommended)[1][5]
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o Pipettes and sterile pipette tips
Procedure:

o Equilibrate ML337 Powder: Allow the vial containing the ML337 powder to come to room
temperature before opening to prevent condensation of moisture.

» Weigh ML337: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of ML337 powder. For example, to prepare 1 mL of a
10 mM stock solution, you would weigh out 3.53 mg of ML337.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) =10 mM x 0.001 L x 353.39 g/mol = 3.53 mg

e Add DMSO: Add the calculated volume of DMSO to the microcentrifuge tube containing the
ML337 powder. For the example above, you would add 1 mL of DMSO. It is recommended
to use anhydrous or newly opened DMSO as it is hygroscopic, and absorbed water can
affect solubility[1].

o Dissolve ML337: Close the tube tightly and vortex thoroughly until the powder is completely
dissolved. If the compound does not fully dissolve with vortexing, sonication may be required
to aid dissolution[1][5]. Visually inspect the solution to ensure there are no visible particles.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months to a year) or at -20°C for short-term storage (up to 1
month)[1][2][5].

Workflow for Preparing ML337 Stock Solution
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Caption: Workflow for the preparation and storage of ML337 stock solution in DMSO.
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Signaling Pathway Context

Dilution to Working Concentrations

The prepared stock solution will need to be further diluted to the desired working concentration
for your specific assay. It is recommended to perform serial dilutions. For cell-based assays,

the final concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-
induced toxicity.

ML337 Mechanism of Action
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ML337 has a reported ICso of 593 nM for mGlu3, and it shows no activity at other mGlu

receptors at concentrations up to 30 uM[1][2]. This information can be used as a guide for
determining the appropriate concentration range for your experiments.

Caption: ML337 acts as a negative allosteric modulator of the mGlu3 receptor.

Safety Precautions
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o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling chemical compounds and solvents.

e Handle ML337 powder in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for ML337 for complete safety information.

By following this detailed protocol, researchers can ensure the consistent and accurate
preparation of ML337 stock solutions for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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